1-(4-fluorophenyl)-4-{1-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-[1-[2-hydroxy-3-(4-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O4/c1-34-22-10-12-23(13-11-22)35-17-21(32)16-31-25-5-3-2-4-24(25)29-27(31)18-14-26(33)30(15-18)20-8-6-19(28)7-9-20/h2-13,18,21,32H,14-17H2,1H3
• InChI Key: XLGGBAHDRDQTIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)F)O
• Molecular Formula: C27H26FN3O4
• Molecular Weight: 475.5 g/mol

Description

1-(4-fluorophenyl)-4-{1-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H26FN3O4 and its molecular weight is 475.52. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Heterocyclic Compounds Synthesis

A study demonstrated the use of fluorine-containing esters for synthesizing various fluorinated heterocyclic compounds, such as pyrazolones and pyrimidines, highlighting the role of fluorine in creating biologically active molecules with potential applications in medicinal chemistry and material science (Shi, Wang, & Schlosser, 1996).

Fluorescence Properties of Heterocycles

Research on the fluorescent properties of imidazo[1,2-a]pyridines and pyrimidines reveals their potential as biomarkers and photochemical sensors. The modification of these compounds' structures can significantly impact their luminescent properties, suggesting the potential for the development of new fluorescent materials or probes for biological and chemical applications (Velázquez-Olvera et al., 2012).

Poly(ADP-ribose) Polymerase Inhibitors

The development of potent poly(ADP-ribose) polymerase (PARP) inhibitors based on phenylpyrrolidine-substituted benzimidazole carboxamide structures showcases the significance of heterocyclic compounds in therapeutic applications, particularly in cancer treatment and DNA damage repair mechanisms (Penning et al., 2010).

Catalytic Activity of Pd(II) Complexes

A study on Pd(II) complexes with ONN pincer ligand demonstrates the tailored synthesis and characterization of these complexes, along with their catalytic activity towards the Suzuki-Miyaura reaction. This highlights the role of such compounds in catalysis and organic synthesis, offering potential pathways for creating complex organic molecules (Shukla et al., 2021).